Cas no 1794891-89-6 (2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one)
1794891-89-6 structure
Product Name:2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one
CAS No:1794891-89-6
MF:C11H18N2O
MW:201.316554546356
CID:2244911
Update Time:2023-11-22
2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one Chemical and Physical Properties
Names and Identifiers
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- 2-n-Butyl-d7-1,3-diazaspiro[4.4]non-1-en-4-one
- 2-(2,2,3,3,4,4,4-Heptadeuteriobutyl)-1,3-diazaspiro[4.4]non-1-en-4-one
- 2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one
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- Inchi: 1S/C11H18N2O/c1-2-3-6-9-12-10(14)11(13-9)7-4-5-8-11/h2-8H2,1H3,(H,12,13,14)/i1D3,2D2,3D2
- InChI Key: IWKWOYOVCXHXSS-NCKGIQLSSA-N
- SMILES: O=C1C2(CCCC2)N=C(CC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 265
- Topological Polar Surface Area: 41.5
2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B691033-5mg |
2-n-Butyl-d7-1,3-diazaspiro[4.4]non-1-en-4-one |
1794891-89-6 | 5mg |
$ 242.00 | 2023-09-08 | ||
| TRC | B691033-50mg |
2-n-Butyl-d7-1,3-diazaspiro[4.4]non-1-en-4-one |
1794891-89-6 | 50mg |
$ 1877.00 | 2023-09-08 |
2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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